Cas no 353292-80-5 (Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI))

• Product Name: Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI)
• CAS No: 353292-80-5
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1022259
• PubChem ID: 12115514
• Update Time: 2025-05-18

Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI)
• Methyl 2-((3-hydroxypyridin-2-yl)oxy)acetate
• Methyl [(3-hydroxy-2-pyridinyl)oxy]acetate
• SB53313
• QEVRVZYOTRQPHD-UHFFFAOYSA-N
• 353292-80-5
• Methyl2-((3-hydroxypyridin-2-yl)oxy)acetate
• SCHEMBL3238420
• 3-hydroxy-2-(methoxycarbonyl)methoxypyridine

• Inchi： 1S/C8H9NO4/c1-12-7(11)5-13-8-6(10)3-2-4-9-8/h2-4,10H,5H2,1H3
• InChI Key： QEVRVZYOTRQPHD-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.65

Additional information on Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI)

Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) and CAS No. 353292-80-5: A Comprehensive Overview

Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI), identified by the chemical compound code CAS No. 353292-80-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents and biochemical pathways. The methyl ester derivative of this compound enhances its solubility and bioavailability, making it an attractive candidate for various applications in drug discovery and molecular biology.

The structure of Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) features a pyridine ring substituted with a hydroxyl group at the 3-position and an acetoxy-methyl ester moiety at the 2-position. This configuration imparts distinct chemical reactivity and interaction capabilities with biological targets. The hydroxyl group at the 3-position of the pyridine ring is particularly significant as it can participate in hydrogen bonding interactions, enhancing the compound's binding affinity to specific enzymes and receptors. Meanwhile, the methyl ester functionality contributes to the compound's stability and metabolic profile, making it suitable for systemic administration in therapeutic settings.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The pyridine scaffold is widely recognized for its ability to modulate various biological pathways due to its favorable interactions with nucleic acids and proteins. Specifically, derivatives of pyridine have been extensively studied for their roles in anticancer, anti-inflammatory, and antimicrobial applications. The presence of both a hydroxyl group and an ester moiety in Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) suggests that it may exhibit multifaceted biological activities.

One of the most compelling aspects of this compound is its potential application in neurological research. The hydroxyl group on the pyridine ring can interact with neurotransmitter receptors and ion channels, which are critical for modulating neuronal function. Preliminary studies have indicated that compounds with similar structural features may have neuroprotective effects against oxidative stress and neurodegenerative diseases. Furthermore, the methyl ester group enhances membrane permeability, facilitating better penetration into the central nervous system (CNS). This makes Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) a promising candidate for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another area where this compound shows promise is in antimicrobial therapy. The unique structural features of Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI), particularly the hydroxyl group on the pyridine ring, enable it to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Recent advancements in computational chemistry have allowed researchers to predict potential antimicrobial activities based on molecular docking simulations. These simulations suggest that this compound may effectively inhibit enzymes involved in bacterial growth and survival. As antibiotic resistance continues to be a major global health challenge, compounds like Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) offer a ray of hope for developing new strategies against resistant bacterial strains.

The synthesis of Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor to introduce both the hydroxyl group at the 3-position and the acetoxy-methyl ester at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The synthesis pathway also emphasizes green chemistry principles by minimizing waste generation and utilizing sustainable solvents.

In terms of pharmacokinetics, Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) exhibits favorable properties that make it suitable for clinical applications. The methyl ester moiety enhances its lipophilicity while maintaining good water solubility due to the presence of polar functional groups like hydroxyl groups. This balance allows for efficient absorption across biological membranes while ensuring adequate distribution within target tissues. Additionally, preliminary pharmacokinetic studies suggest that this compound has a reasonable half-life upon systemic administration, which could facilitate once-daily dosing regimens.

The toxicological profile of Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low acute toxicity at therapeutic doses when administered orally or intravenously. The absence of significant hepatotoxicity or nephrotoxicity further supports its safety profile. However, long-term toxicity assessments are still ongoing to fully understand any potential chronic adverse effects associated with prolonged use.

One notable feature of Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI) is its potential as an intermediate in drug development. Its unique structural framework allows for further derivatization into more complex molecules with enhanced pharmacological properties. Researchers are exploring various modifications to optimize its bioactivity while maintaining safety profiles comparable to those observed with the parent compound. These efforts include exploring different substitution patterns on the pyridine ring or introducing additional functional groups to enhance binding affinity or metabolic stability.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, methyl ester (9CI). HTS enables researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has led to several promising hits that are further investigated for their therapeutic potential. Moreover,CRISPR-Cas9 gene editing technology has been utilized to validate target engagement by this compound in vivo models, providing strong evidence for its biological relevance.

The future prospects for Acetic acid, [CAS No 353292-80-5] are promising as ongoing research continues to uncover new applications and mechanisms of action。 Collaborative efforts between academic institutions、pharmaceutical companies、and biotech firms are essential for translating these findings into clinical trials。 As regulatory frameworks evolve，the development pathway for novel therapeutics will become more streamlined，allowing compounds like this one to reach patients more quickly。 Additionally，advances in personalized medicine hold exciting possibilities，where individualized treatment strategies can be tailored based on genetic profiles，further enhancing patient outcomes。